Cas no 56691-88-4 (Galbinic acid)
Galbinic acid Chemical and Physical Properties
Names and Identifiers
-
- Galbinic acid
- 5-[(acetyloxy)methyl]-1,3-dihydro-1,4,10-trihydroxy-8-methyl-3,7-dioxo-7H-isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde
- starbld0003464
- AKOS040756000
- 56691-88-4
- (4-formyl-5,13,17-trihydroxy-7-methyl-9,15-dioxo-2,10,16-trioxatetracyclo[9.7.0.03,8.014,18]octadeca-1(11),3(8),4,6,12,14(18)-hexaen-12-yl)methyl acetate
- (11-Formyl-1,4,10-trihydroxy-8-methyl-3,7-dioxo-1,3-dihydro-7H-benzo[6,7][1,4]dioxepino[2,3-e]isobenzofuran-5-yl)methyl acetate
- CS-0891671
- (4-formyl-5,13,17-trihydroxy-7-methyl-9,15-dioxo-2,10,16-trioxatetracyclo(9.7.0.03,8.014,18)octadeca-1(11),3(8),4,6,12,14(18)-hexaen-12-yl)methyl acetate
- HY-N12096
- GCA69188
-
- Inchi: 1S/C20H14O11/c1-6-3-10(23)8(4-21)15-11(6)18(25)30-16-9(5-28-7(2)22)14(24)12-13(17(16)29-15)20(27)31-19(12)26/h3-4,20,23-24,27H,5H2,1-2H3
- InChI Key: IHMXDYQQUZKOON-UHFFFAOYSA-N
- SMILES: O1C2C(C=O)=C(C=C(C)C=2C(=O)OC2=C(COC(C)=O)C(=C3C(=O)OC(C3=C12)O)O)O
Computed Properties
- Exact Mass: 430.05361126g/mol
- Monoisotopic Mass: 430.05361126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 166Ų
Galbinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-506579-1 mg |
Galbinic acid, |
56691-88-4 | ≥95% | 1mg |
¥1,226.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-506579-1mg |
Galbinic acid, |
56691-88-4 | ≥95% | 1mg |
¥1226.00 | 2023-09-05 | |
| BioAustralis | BIA-G1797-1 mg |
Galbinic acid |
56691-88-4 | >95% by HPLC | 1mg |
$144.00 | 2023-07-10 | |
| BioAustralis | BIA-G1797-5 mg |
Galbinic acid |
56691-88-4 | >95% by HPLC | 5mg |
$504.00 | 2023-07-10 | |
| BioAustralis | BIA-G1797-1mg |
Galbinic acid |
56691-88-4 | >95% by HPLC | 1mg |
$175.00 | 2025-08-06 | |
| BioAustralis | BIA-G1797-5mg |
Galbinic acid |
56691-88-4 | >95% by HPLC | 5mg |
$615.00 | 2025-08-06 | |
| 1PlusChem | 1P01LJED-1mg |
5-[(acetyloxy)methyl]-1,3-dihydro-1,4,10-trihydroxy-8-methyl-3,7-dioxo-7H-isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde |
56691-88-4 | ≥95% | 1mg |
$248.00 | 2023-12-16 | |
| 1PlusChem | 1P01LJED-5mg |
5-[(acetyloxy)methyl]-1,3-dihydro-1,4,10-trihydroxy-8-methyl-3,7-dioxo-7H-isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde |
56691-88-4 | ≥95% | 5mg |
$849.00 | 2023-12-16 |
Galbinic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Galbinic acid
Galbinic Acid (CAS No. 56691-88-4): A Comprehensive Overview
Galbinic acid (CAS No. 56691-88-4) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This comprehensive overview aims to provide a detailed understanding of Galbinic acid, including its chemical structure, biological activities, and recent research advancements.
Chemical Structure and Properties
Galbinic acid is a polyphenolic compound characterized by its complex molecular structure. It is primarily found in various plants, particularly in the family of Rubiaceae. The chemical formula of Galbinic acid is C17H14O9, and it has a molecular weight of 358.28 g/mol. The compound exhibits strong antioxidant properties due to the presence of multiple hydroxyl groups, which can effectively scavenge free radicals and protect cells from oxidative damage.
Biological Activities and Mechanisms
Galbinic acid has been extensively studied for its diverse biological activities. One of the most notable properties is its potent antioxidant activity. Research has shown that Galbinic acid can effectively neutralize reactive oxygen species (ROS), which are known to cause cellular damage and contribute to various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders.
In addition to its antioxidant effects, Galbinic acid has demonstrated anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in tissues. This property makes Galbinic acid a promising candidate for the development of anti-inflammatory drugs.
Cancer Research and Potential Therapeutic Applications
The potential therapeutic applications of Galbinic acid in cancer treatment have been a focus of recent research. Several studies have reported that Galbinic acid can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism behind this effect involves the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are crucial for cell survival and proliferation.
Furthermore, Galbinic acid has shown synergistic effects when combined with conventional chemotherapeutic agents. This suggests that it could be used as an adjuvant therapy to enhance the efficacy of existing cancer treatments while potentially reducing side effects.
Clinical Trials and Future Prospects
The promising preclinical results of Galbinic acid have led to increased interest in its clinical evaluation. Several clinical trials are currently underway to assess the safety and efficacy of Galbinic acid-based formulations in various disease conditions. These trials aim to provide robust evidence for the potential therapeutic benefits of this compound.
In addition to its direct therapeutic applications, Galbinic acid strong > has also been explored for its use in drug delivery systems. Its ability to enhance the bioavailability and stability of other active compounds makes it a valuable component in the development of novel drug formulations.
Sustainability and Environmental Impact
The sustainable production of natural compounds like < strong > Galbinic acid strong > is an important consideration in their commercialization. Recent advancements in biotechnology have enabled the large-scale production of plant-derived compounds through methods such as microbial fermentation and genetic engineering. These approaches not only ensure a consistent supply but also minimize environmental impact by reducing reliance on traditional agricultural practices.
< strong > Galbinic acid strong > has also been studied for its potential use in environmental applications, such as the remediation of contaminated soils and water bodies. Its ability to sequester heavy metals and other pollutants makes it a promising candidate for eco-friendly solutions.
< p >< strong >Conclusion strong > p > < p >< strong > Galbinic acid strong > (CAS No. 56691-88-4) is a multifaceted compound with a wide range of biological activities and potential applications. From its potent antioxidant properties to its anti-inflammatory effects and promising therapeutic potential in cancer treatment, this compound continues to attract significant research interest. As ongoing studies provide more insights into its mechanisms of action and clinical efficacy, it is likely that Galbinic acid strong > will play an increasingly important role in the development of new drugs and therapies. p > article > < / response >56691-88-4 (Galbinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)